Calcium camphorsulfonate
Calcium camphorsulfonate
Brand Name:
Vulcanchem
CAS No.:
1331-87-9
VCID:
VC20953194
InChI:
InChI=1S/2C10H16O4S.Ca/c2*1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14;/h2*7H,3-6H2,1-2H3,(H,12,13,14);/q;;+2/p-2/t2*7-,10-;/m11./s1
SMILES:
CC1(C2CCC1(C(=O)C2)CS(=O)(=O)[O-])C.CC1(C2CCC1(C(=O)C2)CS(=O)(=O)[O-])C.[Ca+2]
Molecular Formula:
C20H30CaO8S2
Molecular Weight:
502.7 g/mol
Calcium camphorsulfonate
CAS No.: 1331-87-9
Cat. No.: VC20953194
Molecular Formula: C20H30CaO8S2
Molecular Weight: 502.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1331-87-9 |
|---|---|
| Molecular Formula | C20H30CaO8S2 |
| Molecular Weight | 502.7 g/mol |
| IUPAC Name | calcium;[(1S,4R)-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonate |
| Standard InChI | InChI=1S/2C10H16O4S.Ca/c2*1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14;/h2*7H,3-6H2,1-2H3,(H,12,13,14);/q;;+2/p-2/t2*7-,10-;/m11./s1 |
| Standard InChI Key | LWHOBNQPGHHZQX-REYDLGKFSA-L |
| Isomeric SMILES | CC1([C@@H]2CC[C@]1(C(=O)C2)CS(=O)(=O)[O-])C.CC1([C@@H]2CC[C@]1(C(=O)C2)CS(=O)(=O)[O-])C.[Ca+2] |
| SMILES | CC1(C2CCC1(C(=O)C2)CS(=O)(=O)[O-])C.CC1(C2CCC1(C(=O)C2)CS(=O)(=O)[O-])C.[Ca+2] |
| Canonical SMILES | CC1(C2CCC1(C(=O)C2)CS(=O)(=O)[O-])C.CC1(C2CCC1(C(=O)C2)CS(=O)(=O)[O-])C.[Ca+2] |
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